4-(2-furylmethylene)-5-methyl-2-[3-(trifluoromethyl)phenyl]-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C16H11F3N2O2
• Molecular Weight: 320.27 g/mol
• IUPAC Name: (4Z)-4-(furan-2-ylmethylidene)-5-methyl-2-[3-(trifluoromethyl)phenyl]pyrazol-3-one
• InChI: InChI=1S/C16H11F3N2O2/c1-10-14(9-13-6-3-7-23-13)15(22)21(20-10)12-5-2-4-11(8-12)16(17,18)19/h2-9H,1H3/b14-9-
• InChI Key: KDGHLPCIZFMPQD-ZROIWOOFSA-N
• Isomeric SMILES: CC\1=NN(C(=O)/C1=C\C2=CC=CO2)C3=CC=CC(=C3)C(F)(F)F
• Canonical SMILES: CC1=NN(C(=O)C1=CC2=CC=CO2)C3=CC=CC(=C3)C(F)(F)F

Description

4-(2-furylmethylene)-5-methyl-2-[3-(trifluoromethyl)phenyl]-2,4-dihydro-3H-pyrazol-3-one is a synthetic organic compound that belongs to the class of pyrazolones This compound is characterized by the presence of a furylmethylene group, a methyl group, and a trifluoromethylphenyl group attached to a pyrazolone core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-furylmethylene)-5-methyl-2-[3-(trifluoromethyl)phenyl]-2,4-dihydro-3H-pyrazol-3-one typically involves the cycloaddition of appropriate precursors. One common method involves the copper-catalyzed cycloaddition of 2-bromo-3,3,3-trifluoropropene with N-arylsydnone derivatives under mild conditions . The reaction is carried out in the presence of a copper catalyst, such as Cu(OTf)2, and a base like DBU in acetonitrile at 35°C. This method provides moderate to excellent yields with high regioselectivity.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the principles of scale-up from laboratory synthesis to industrial production would involve optimizing reaction conditions, ensuring the availability of high-purity starting materials, and implementing efficient purification techniques to obtain the desired product in large quantities.

Chemical Reactions Analysis

Types of Reactions

4-(2-furylmethylene)-5-methyl-2-[3-(trifluoromethyl)phenyl]-2,4-dihydro-3H-pyrazol-3-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce various reduced derivatives.

Scientific Research Applications

4-(2-furylmethylene)-5-methyl-2-[3-(trifluoromethyl)phenyl]-2,4-dihydro-3H-pyrazol-3-one has several scientific research applications:

Medicinal Chemistry: The compound’s structure suggests potential as a pharmacophore in drug design, particularly for anti-inflammatory and analgesic agents.

Agrochemicals: It may serve as a precursor for the synthesis of fungicides and insecticides.

Materials Science: The compound’s unique structural features make it a candidate for developing new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 4-(2-furylmethylene)-5-methyl-2-[3-(trifluoromethyl)phenyl]-2,4-dihydro-3H-pyrazol-3-one involves its interaction with specific molecular targets. The trifluoromethyl group enhances the compound’s lipophilicity and stability, allowing it to interact effectively with biological membranes and enzymes. The pyrazolone core can participate in hydrogen bonding and other interactions with target proteins, influencing their activity and leading to the desired biological effects .

Comparison with Similar Compounds

Similar Compounds

4-(Trifluoromethyl)phenylboronic acid: This compound shares the trifluoromethylphenyl group but differs in its boronic acid functionality.

4-(Trifluoromethyl)phenol: Another compound with a trifluoromethylphenyl group, but with a phenol functional group.

2-[3-(Trifluoromethyl)phenyl]furo[3,2-b]pyrroles: These compounds have a similar trifluoromethylphenyl group and a furo[3,2-b]pyrrole core.

Uniqueness

4-(2-furylmethylene)-5-methyl-2-[3-(trifluoromethyl)phenyl]-2,4-dihydro-3H-pyrazol-3-one is unique due to its combination of a furylmethylene group, a methyl group, and a trifluoromethylphenyl group attached to a pyrazolone core. This unique structure imparts specific chemical and physical properties, making it valuable for various applications in research and industry.